12-OAHSA
12-OAHSA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 12-OAHSA is a FAHFA in which oleic acid is esterified at the 12th carbon of hydroxy stearic acid. Among the FAHFA family members, OAHSAs are the most abundantly expressed in the serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue.
Brand Name:
Vulcanchem
CAS No.:
101901-73-9
VCID:
VC0160535
InChI:
InChI=1S/C36H68O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h13-14,34H,3-12,15-33H2,1-2H3,(H,37,38)/b14-13-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O
Molecular Formula:
C36H68O4
Molecular Weight:
564.9
12-OAHSA
CAS No.: 101901-73-9
Reference Standards
VCID: VC0160535
Molecular Formula: C36H68O4
Molecular Weight: 564.9
| CAS No. | 101901-73-9 |
|---|---|
| Product Name | 12-OAHSA |
| Molecular Formula | C36H68O4 |
| Molecular Weight | 564.9 |
| IUPAC Name | 12-[(Z)-octadec-9-enoyl]oxyoctadecanoic acid |
| Standard InChI | InChI=1S/C36H68O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h13-14,34H,3-12,15-33H2,1-2H3,(H,37,38)/b14-13- |
| Standard InChIKey | OCHJVQODRYVDAA-YPKPFQOOSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
| Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 12-OAHSA is a FAHFA in which oleic acid is esterified at the 12th carbon of hydroxy stearic acid. Among the FAHFA family members, OAHSAs are the most abundantly expressed in the serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. |
| Synonyms | 9Z-octadecenoic acid, 11-carboxy-1-hexylundecyl ester |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| PubChem Compound | 87633653 |
| Last Modified | Dec 03 2021 |
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